Methyl 2-amino-2-[3-[(2-chlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate

• IUPAC Name: methyl 2-amino-2-[3-[(2-chlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate
• InChI: InChI=1S/C15H18ClNO2/c1-19-13(18)12(17)15-7-14(8-15,9-15)6-10-4-2-3-5-11(10)16/h2-5,12H,6-9,17H2,1H3
• InChI Key: CLHGFLLISYJELM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C12CC(C1)(C2)CC3=CC=CC=C3Cl)N
• Molecular Formula: C15H18ClNO2
• Molecular Weight: 279.76 g/mol

Description

Methyl 2-amino-2-[3-[(2-chlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate, also known as JNJ-7925476, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to a class of compounds called kappa opioid receptor agonists and has been shown to have analgesic and anti-inflammatory properties.

Mechanism of Action

Methyl 2-amino-2-[3-[(2-chlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate acts as a selective kappa opioid receptor agonist, which means that it binds to and activates the kappa opioid receptor in the body. Activation of the kappa opioid receptor has been shown to have analgesic effects and to modulate the immune response.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic and anti-inflammatory effects in preclinical models of pain and inflammation. It has also been shown to modulate the immune response by decreasing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of Methyl 2-amino-2-[3-[(2-chlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate is its selectivity for the kappa opioid receptor, which means that it may have fewer side effects than other opioid receptor agonists. However, its efficacy and safety in humans have not yet been fully established, and further studies are needed to determine its potential therapeutic applications.

Future Directions

There are several potential future directions for research on Methyl 2-amino-2-[3-[(2-chlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate. One direction is to further investigate its analgesic and anti-inflammatory effects in preclinical models of pain and inflammation. Another direction is to study its potential applications in the treatment of other conditions, such as addiction and depression. Finally, further studies are needed to determine its safety and efficacy in humans, which will be an important step in determining its potential as a therapeutic agent.

Synthesis Methods

The synthesis of Methyl 2-amino-2-[3-[(2-chlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate involves the reaction of 2-chlorobenzyl chloride with bicyclo[1.1.1]pentane-1-carboxylic acid, followed by the reaction of the resulting intermediate with methyl 2-aminoacetate. The final product is obtained through purification and isolation steps.

Scientific Research Applications

Methyl 2-amino-2-[3-[(2-chlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate has been studied extensively for its potential applications in the field of pain management. It has been shown to have analgesic effects in preclinical models of pain, including inflammatory and neuropathic pain. In addition, it has been shown to have anti-inflammatory effects in preclinical models of inflammation.